Cas no 1796991-75-7 (N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 1796991-75-7
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 5370143
• Update Time: 2025-11-01

N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-2-thiophen-3-ylethyl)-2-oxoimidazolidine-1-carboxamide
• N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C11H15N3O3S/c1-17-9(8-2-5-18-7-8)6-13-11(16)14-4-3-12-10(14)15/h2,5,7,9H,3-4,6H2,1H3,(H,12,15)(H,13,16)
• InChI Key： QZVCLOKCEMDRPS-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(OC)C2C=CSC=2)=O)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide

Introduction to N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1796991-75-7)

N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide, identified by its CAS number CAS No. 1796991-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the imidazolidine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular framework of N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide incorporates a thiophene ring, which is a key feature contributing to its unique chemical properties and biological interactions. Thiophene derivatives are widely recognized for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The presence of the methoxy group further enhances the compound's reactivity and functionality, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been a growing interest in developing novel compounds with enhanced efficacy and reduced side effects. The structure of N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide presents an intriguing opportunity for such development. Its imidazolidine core provides a stable platform for further chemical modifications, allowing researchers to tailor its properties for specific biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacological entities. The combination of the thiophene ring and the oxoimidazolidine moiety creates a versatile structure that can interact with multiple biological pathways. This versatility is particularly valuable in the context of drug discovery, where identifying compounds that can modulate multiple targets simultaneously is often crucial for achieving therapeutic success.

The synthesis of N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the thiophene ring necessitates careful consideration of functional group compatibility and reaction mechanisms. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological properties of N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide has revealed promising results in preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy. Additionally, its interaction with other biological molecules has been explored, indicating potential applications in treating inflammatory and neurodegenerative disorders.

The structural features of N-[2-methoxy-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide also make it an attractive candidate for developing novel drug delivery systems. The presence of polar functional groups allows for interactions with lipids and polymers, facilitating formulation into targeted delivery vehicles. This capability is particularly relevant in contemporary drug development, where precision delivery methods are increasingly important for optimizing therapeutic outcomes.

In conclusion, N-[2-methoxy-2-(thiophen-3-yilethyl)]-2 oxoimidazolidine -1 -carboxamide (CAS No. 1796991 -75 -7) strong > represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and promising biological activities position it as a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an essential role in shaping the future of medicine.